Cas no 82734-47-2 (Cyclooctanone,2-(2,2,2-trifluoroacetyl)-)

Cyclooctanone,2-(2,2,2-trifluoroacetyl)- Properties

Names and Identifiers

• Cyclooctanone,2-(2,2,2-trifluoroacetyl)-
• 2-(2,2,2-trifluoroacetyl)cyclooctan-1-one
• 2-(TRIFLUOROACETYL)CYCLOOCTANONE
• 2-trifluoroacetylcyclooctanone
• Cyclooctanone,2-(2,2,2-trifluoroacetyl)
• Cyclooctanone,2-(trifluoroacetyl)-(9CI)
• AKOS007930064
• DTXSID90698319
• 2-(trifluoroacetyl)cyclooctan-1-one
• MFCD07779557
• ZAVJTSLIGAGALR-UHFFFAOYSA-N
• 2-(2,2,2-trifluoroacetyl)cyclooctanone
• 82734-47-2
• +Expand

• InChIKey： ZAVJTSLIGAGALR-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H13F3O2/c11-10(12,13)9(15)7-5-3-1-2-4-6-8(7)14/h7H,1-6H2
• SMILES： C1CCCC(=O)C(CC1)C(=O)C(F)(F)F

Computed Properties

• Exact Mass: 222.08700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 222.087
• Heavy Atom Count: 15
• Complexity: 258
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 34.1A^2

Experimental Properties

• LogP: 2.65730
• PSA: 34.14000

Cyclooctanone,2-(2,2,2-trifluoroacetyl)- Security Information

Cyclooctanone,2-(2,2,2-trifluoroacetyl)- Customs Data

• HS CODE：2914700090
• Customs Data：

  China Customs Code:

  2914700090

  Overview:

  2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%